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Compound of Interest

(S)-1-(tetrahydrofuran-2-
Compound Name:
yl)ethanone

Cat. No.: B139392

Essential Safety and Handling Guide for (S)-1-
(tetrahydrofuran-2-yl)ethanone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with (S)-1-(tetrahydrofuran-2-
yl)ethanone (CAS No. 131328-27-3). The following procedures are designed to ensure a safe
laboratory environment and proper logistical management of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

(S)-1-(tetrahydrofuran-2-yl)ethanone is classified with the following hazards:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.[1][2]

Flammable Liquid: It is also considered a flammable or combustible liquid.[2]
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Given its chemical structure (a ketone and a cyclic ether), precautions for both functional
groups are necessary. Tetrahydrofuran derivatives can form explosive peroxides upon
exposure to air and light.[3][4][5]

A comprehensive personal protective equipment (PPE) plan is mandatory for handling this
substance.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment Specification

Guidelines and Rationale

Eye and Face Protection

Safety goggles with side-
shields meeting ANSI Z87.1
standard. A face shield is
required when there is a
splash hazard.[1][6][7]

Protects against chemical
splashes and vapors that

cause serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves.
Butyl rubber or specialized
ketone-resistant gloves are
recommended for extended
contact.[8][9] Nitrile gloves
may be used for incidental
contact but should be changed
immediately upon
contamination as ethers can

permeate them.[3][7]

Provides protection against
skin irritation.[1] The choice of
glove material is critical due to
the compound's ketone and

ether functionalities.

Skin and Body Protection

A flame-resistant lab coat or
impervious clothing.[1][3] Wear
long pants and closed-toe,

closed-heel shoes.[7]

Prevents skin contact and
protects from potential
splashes. Cotton-based
clothing is recommended
under the lab coat.[3][7]

Respiratory Protection

A suitable respirator is required
if working outside of a fume
hood or if vapors/aerosols are
generated.[1][7][10]

Protects against respiratory
tract irritation from inhalation of
vapors.[1] Use must comply
with institutional and OSHA
guidelines, which may require

fit testing and training.[7][11]

Operational and Handling Plan

Safe handling is paramount to minimize exposure and prevent accidents. All handling should

be performed in a designated area.

Protocol for Safe Handling:
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Preparation: Before handling, ensure a safety shower and eyewash station are accessible.[1]
Confirm that all necessary PPE is available and in good condition.

Ventilation: Conduct all work in a properly functioning chemical fume hood to minimize
inhalation of vapors.[1][3]

Preventing Ignition: This compound is flammable. Keep it away from heat, sparks, open
flames, and other ignition sources.[10][12][13] Use spark-proof tools and explosion-proof
equipment. Ground and bond containers during transfer to prevent static discharge.[10][13]

Chemical Transfer: When transferring the liquid, avoid splashing. Use appropriate equipment
such as a pipette or a funnel.

Avoid Contamination: Do not eat, drink, or smoke in the handling area.[10][13] Wash hands
thoroughly after handling the product.[12][13]

Spill Management:

o Minor Spill (inside fume hood): Absorb the spill with an inert, non-combustible material
(e.g., diatomite, universal binders).[1] Decontaminate the surface with alcohol.[1] Collect
the contaminated material in a sealed container for proper disposal.

o Major Spill: Evacuate the area immediately. Avoid breathing vapors.[14] Alert your
institution's environmental health and safety (EHS) department. Do not attempt to clean up
large spills unless you are trained to do so.

Storage and Stability Plan

Proper storage is critical to maintain chemical integrity and prevent the formation of hazardous
byproducts like peroxides.

Protocol for Safe Storage:
o Container: Keep the chemical in its original, tightly sealed container.[1]

» Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1][4]
Avoid direct sunlight.[1]
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o Temperature: The recommended storage temperature is 2-8°C.[1]

o Peroxide Formation: As a tetrahydrofuran derivative, this compound can form explosive
peroxides over time when exposed to oxygen.[3][5]

o Date Containers: Write the date received and the date opened on the container.[4][14]

o Test for Peroxides: Test opened containers for the presence of peroxides every 3-6
months.[14] Do not use or distill if peroxides are detected.

o Shelf Life: Dispose of opened containers after 6 months, and unopened containers after
12 months, or as recommended by the manufacturer.[14]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]
[12]

Disposal Plan

Chemical waste must be managed in accordance with institutional policies and local, state, and
federal regulations.

Protocol for Waste Disposal:

o Waste Collection: Collect waste (S)-1-(tetrahydrofuran-2-yl)ethanone and any materials
contaminated with it (e.g., gloves, absorbent pads, pipette tips) in a designated, properly
labeled, and sealed hazardous waste container.

o Labeling: Label the waste container clearly as "Hazardous Waste" and list the chemical
contents.

o Disposal Request: Do not dispose of this chemical down the drain.[4] Arrange for pickup and
disposal through your institution's EHS department.[5]

o Peroxide Hazard: If you suspect peroxide formation (e.g., crystal formation around the cap,
positive peroxide test), do not attempt to open or move the container.[5] Contact your EHS
department immediately for professional handling and disposal.[5]
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Workflow for Handling (S)-1-(tetrahydrofuran-2-
yl)ethanone

The following diagram outlines the key procedural steps and safety checkpoints from receiving
the chemical to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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